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Abstract
Bromodiphenylmethane (CAS No. 776-74-9), also known as benzhydryl bromide, is a

halogenated aromatic hydrocarbon widely utilized as a key intermediate in organic synthesis.[1]

[2] Its chemical structure, featuring a diphenylmethane core with a bromine substituent, imparts

a high degree of reactivity, making it a valuable building block for the synthesis of a diverse

range of compounds, most notably in the pharmaceutical industry.[3][4] This technical guide

provides a comprehensive overview of the chemical and physical properties of

bromodiphenylmethane, detailed experimental protocols for its synthesis and common

applications, a summary of its known hazards and toxicological profile, and analytical data for

its characterization.

Chemical and Physical Properties
Bromodiphenylmethane is a white to orange-brown crystalline solid or low melting mass with

a pungent odor.[2][4] It is a lachrymator, meaning it can cause irritation and tearing of the eyes.

[1][5] The compound is insoluble in water but soluble in organic solvents such as alcohol and

benzene.[5][6] It is sensitive to moisture and can be corrosive to metals in its presence.[1]

Table 1: Physicochemical Properties of Bromodiphenylmethane
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Property Value Reference(s)

CAS Number 776-74-9 [1]

Molecular Formula C₁₃H₁₁Br [7]

Molecular Weight 247.13 g/mol [7]

Appearance

White to orange-brown

crystalline solid or low melting

mass

[2][4]

Odor Pungent [5]

Melting Point 33-42 °C [4]

Boiling Point 184 °C at 20 mmHg [2]

Solubility
Insoluble in water; soluble in

alcohol and benzene
[5][6]

Density ~0.9 g/cm³ [3]

Refractive Index ~1.629 [3]

Flash Point >110 °C (>230 °F) [2]

Synthesis and Reactions
Synthesis of Bromodiphenylmethane
A common method for the synthesis of bromodiphenylmethane involves the direct

bromination of diphenylmethane.[5][8]

Experimental Protocol:

In a suitable reaction vessel equipped with a reflux condenser and a dropping funnel,

diphenylmethane is heated.

Under illumination, bromine is added dropwise to the heated diphenylmethane.
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The reaction mixture is maintained at a temperature of approximately 130°C for one hour to

facilitate the reaction.[5]

Upon completion, the reaction mixture is cooled, and the crude bromodiphenylmethane is

purified, typically by distillation under reduced pressure.

Synthesis of Bromodiphenylmethane

Diphenylmethane

Reaction Vessel
(Heated to 130°C, under light)

Bromine (Br2)

Purification
(Distillation)

Bromodiphenylmethane

Click to download full resolution via product page

Caption: Workflow for the synthesis of Bromodiphenylmethane.

Use in the Synthesis of Cinnarizine
Bromodiphenylmethane is a key starting material in the synthesis of the antihistamine and

calcium channel blocker, Cinnarizine.[5]

Experimental Protocol:

Bromodiphenylmethane is added dropwise to a solution of piperazine in toluene.

The mixture is stirred at 80-90°C for 3 hours.[5]
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After cooling, the reaction mixture is washed with water and then extracted with 10%

hydrochloric acid.

The acidic aqueous layer is made alkaline to precipitate benzhydryl piperazine, which is then

filtered and dried.

The resulting benzhydryl piperazine is dissolved in 95% ethanol with sodium carbonate.

Phenylpropenyl chloride is added dropwise at approximately 65°C.

The mixture is heated under reflux for 4 hours and then filtered while hot to yield Cinnarizine

after purification.[5]

Synthesis of Cinnarizine
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Caption: Workflow for the synthesis of Cinnarizine.

Biological Activity and Signaling Pathways
Bromodiphenylmethane is primarily recognized for its role as a reactive intermediate in the

synthesis of various biologically active compounds.[3][9] It is a key precursor in the production

of the wakefulness-promoting agent Modafinil and in the synthesis of O-(triazolyl)methyl

carbamates, which are potent inhibitors of fatty acid amide hydrolase (FAAH).[3][5] The

inhibition of FAAH leads to increased levels of endocannabinoids, which have therapeutic

potential in the management of anxiety and chronic pain.[3]

There is limited information available in the public domain regarding the intrinsic biological

activity and specific signaling pathways directly modulated by bromodiphenylmethane itself.

Its high reactivity suggests that any biological effects are likely to be non-specific and

potentially cytotoxic. Further research is required to elucidate any specific biological targets of

this compound.

Analytical Data
Table 2: Spectroscopic Data for Bromodiphenylmethane
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Technique Data Reference(s)

¹H NMR

Representative chemical shifts

are expected for the methine

proton and the aromatic

protons.

[1]

¹³C NMR

A single peak for the methine

carbon and multiple peaks in

the aromatic region are

characteristic.

[1][10][11]

Mass Spec.

The mass spectrum shows a

characteristic isotopic pattern

for bromine, with major

fragments at m/z 167 and 165.

[1]

FT-IR

Strong absorption bands are

observed around 1275 cm⁻¹ (ν

C-H), 1680 cm⁻¹ (ν C=C), and

2900 cm⁻¹ (ν O-H).

[5][6]

Hazards and Toxicology
Bromodiphenylmethane is classified as a corrosive substance and can cause severe skin

burns and eye damage.[1][12] It is also a lachrymator and may cause respiratory irritation.[1][5]

Table 3: GHS Hazard Classifications for Bromodiphenylmethane

Hazard Class Hazard Statement Reference(s)

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage
[1]

Corrosive to Metals
H290: May be corrosive to

metals
[1]

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation
[1]
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Toxicological Information:

Acute Toxicity: Based on ATE (Acute Toxicity Estimate) data, the classification criteria for

acute oral and dermal toxicity are not met (ATE > 2000 mg/kg).[13] The toxicological

properties have not been fully investigated.[13]

Health Effects: Inhalation, ingestion, or skin contact may cause severe injury.[1] Contact with

the molten substance can cause severe burns.[1] It is classified as a dermatotoxin, causing

skin burns, and can induce toxic pneumonitis (inflammation of the lungs).[1]

Handling and Safety Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

Handling: Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[12]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[8] Store

in a corrosives area.

In case of fire: Use dry chemical, CO₂, or alcohol-resistant foam.[1]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, and national regulations.

Safe Handling of Bromodiphenylmethane

Personal Protective Equipment Handling Procedures Storage Emergency Procedures

Protective Gloves Safety Goggles/Face Shield Protective Clothing Use in Well-Ventilated Area Avoid Inhaling Vapors/Dust Avoid Skin/Eye Contact Cool, Dry Place Tightly Sealed Container Corrosives Area Contain and Collect Spills Use Dry Chemical, CO2, or Foam Immediate First Aid for Exposure

Click to download full resolution via product page

Caption: Key safety considerations for handling Bromodiphenylmethane.
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Conclusion
Bromodiphenylmethane is a versatile and highly reactive chemical intermediate with

significant applications in the synthesis of pharmaceuticals and other complex organic

molecules. Its utility is underscored by its role in the production of drugs such as Modafinil and

Cinnarizine. However, its corrosive and lachrymatory nature necessitates strict adherence to

safety protocols during handling and storage. This guide provides essential technical

information to support researchers and drug development professionals in the safe and

effective use of this important synthetic building block. Further research into the specific

biological activities and toxicological profile of bromodiphenylmethane would be beneficial for

a more complete understanding of its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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